S3QEL-2

Mitochondrial bioenergetics Oxidative phosphorylation Complex III inhibitor selectivity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H25N5
Molecular Weight 323.4 g/mol
Cat. No. B15612551
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Technical Parameters


Basic Identity
Product NameS3QEL-2
Molecular FormulaC19H25N5
Molecular Weight323.4 g/mol
Structural Identifiers
InChIInChI=1S/C19H25N5/c1-5-9-23(10-6-2)18-17-12-22-24(19(17)21-13-20-18)16-8-7-14(3)15(4)11-16/h7-8,11-13H,5-6,9-10H2,1-4H3
InChIKeyMGIAJZSCNPODRR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





S3QEL-2: Site-Specific Complex III Superoxide Suppressor


S3QEL-2 (CAS 890888-12-7, 1-(3,4-dimethylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine) is a cell-permeable small-molecule suppressor of site IIIQo electron leak at mitochondrial respiratory complex III [1]. It selectively inhibits superoxide production at the outer Q-binding site of complex III (IC50 = 1.7 µM) without altering oxidative phosphorylation or normal electron flux [1]. Unlike classical complex III inhibitors such as myxothiazol and antimycin A, which concurrently disrupt ATP synthesis, S3QEL-2 decouples ROS suppression from bioenergetic function, establishing it as a uniquely precise tool for dissecting site-specific mitochondrial redox signaling [1][2].

Workflow

Site-specific mitochondrial complex III superoxide studies

Selection

Preserves oxidative phosphorylation and electron transport

Use Context

Cell-based assays, isolated mitochondria, in vivo feeding studies

Why S3QEL-2 Cannot Be Replaced by Generic Inhibitors


Conventional complex III inhibitors such as myxothiazol and antimycin A alter both superoxide production and oxidative phosphorylation simultaneously, confounding interpretation of whether observed phenotypes arise from ROS modulation or metabolic disruption [1]. Myxothiazol inhibits electron flow through complex III, causing upstream redox centers to become more reduced and paradoxically increasing electron leak at other sites [1][2]. Conversely, broad-spectrum mitochondrial antioxidants (MitoQ, MitoTEMPO, SkQ1) quench ROS downstream of production and cannot distinguish contributions from individual mitochondrial sites [2]. S3QEL-2 uniquely suppresses superoxide exclusively at site IIIQo without affecting electron transport, cytochrome reduction, or ATP synthesis, enabling unambiguous attribution of biological outcomes to site IIIQo-derived ROS [1]. These mechanistic differences render generic substitution scientifically invalid for experiments requiring site-specific IIIQo interrogation.

Classical Complex III Inhibitors

Myxothiazol and antimycin A concurrently disrupt oxidative phosphorylation and electron transport, confounding ROS-specific phenotype attribution.

Broad-Spectrum Mitochondrial Antioxidants

MitoQ, MitoTEMPO, and SkQ1 quench ROS downstream and cannot distinguish contributions from individual mitochondrial sites.

Substitution limits site IIIQo-specific attribution and may introduce bioenergetic or scavenging artifacts. Direct functional interchange is not supported.

S3QEL-2 Selectivity and Functional Superiority Evidence


Preserved Oxidative Phosphorylation vs. Myxothiazol and Antimycin A

S3QEL-2 suppresses site IIIQo superoxide production (IC50 = 1.7 µM) without altering oxidative phosphorylation or normal electron flux, in direct contrast to myxothiazol and antimycin A, which inhibit electron transport and disrupt ATP synthesis at their effective concentrations [1]. In isolated rat skeletal muscle mitochondria, S3QELs did not alter the reduction state of b-cytochromes nor the rate of electron transport through complex III, whereas myxothiazol blocks electron flow completely at site IIIQo [1][2]. In HEK-293 cells treated for 3 hours with 34 µM S3QEL-2, cellular oxidative phosphorylation remained unchanged, confirming functional selectivity in intact cells [1].

OXPHOS Preservation vs. Inhibitors
Head-to-head

S3QEL-2 suppressed site IIIQo superoxide (IC₅₀ 1.7 µM) without altering oxidative phosphorylation or b-cytochrome reduction, while myxothiazol and antimycin A abolished OXPHOS at effective concentrations.

Supports bioenergetic-neutral ROS suppression endpoint context.

Isolated rat skeletal muscle mitochondria; HEK-293 intact cells.

Mitochondrial bioenergetics Oxidative phosphorylation Complex III inhibitor selectivity

Superior β-Cell Protection vs. EUK-134 in Primary Islets

In a direct head-to-head comparison using primary rat pancreatic islets, 30 µM S3QEL-2 enhanced both total β-cell viability and glucose-stimulated insulin secretion relative to equimolar (30 µM) EUK-134, a synthetic superoxide dismutase/catalase mimetic ROS scavenger [1]. S3QEL-2 also suppressed tunicamycin-induced total ROS in INS1 insulinoma cells in a concentration-dependent manner (0–30 µM), and all three S3QELs (1–3) at 10 µM significantly reduced tunicamycin-triggered caspase 3/7 activation [1][2].

β-Cell Functional Preservation vs. EUK-134
Head-to-head

At equimolar 30 µM, S3QEL-2 provided greater total β-cell viability and higher glucose-stimulated insulin secretion than EUK-134 in primary rat islets; also suppressed tunicamycin-triggered caspase 3/7 activation in INS1 cells.

Supports islet functional preservation endpoint context; reported advantage over general ROS scavenger.

48 h culture, n=3 (S3QEL-2), n=2 (EUK-134).

Pancreatic β-cell protection Islet transplantation Oxidative stress

Quantified Suppression of Mitochondrial H2O2 Production

In isolated mitochondria respiring on glutamate plus malate (complex I-linked substrates), S3QEL-2 reduced H2O2 production to 25% of the control level [1]. This quantitative benchmark enables researchers to calibrate expected residual ROS levels in their experimental systems and confirms that approximately 75% of the measurable H2O2 production under these substrate conditions originates from site IIIQo [1]. This substrate-context-dependent quantification is critical because the relative contribution of site IIIQo to total mitochondrial ROS varies with respiratory substrate choice, and S3QEL-2 provides a direct means to define this contribution experimentally [2].

H₂O₂ Suppression Benchmark
Method context

S3QEL-2 reduced mitochondrial H₂O₂ production to 25% of control during glutamate/malate oxidation.

Defines ~75% site IIIQo contribution to H₂O₂ under these substrate conditions.

Amplex Red assay; substrate-dependent quantification.

Mitochondrial H2O2 production Respiratory substrate specificity Redox biology

Milder Respiratory Impact vs. Myxothiazol in Cancer Cells

In a comparative study of three complex III inhibitors (antimycin A, myxothiazol, and S3QEL-2) in PC-3 prostate cancer cells, S3QEL-2 exhibited a significantly weaker effect on mitochondrial respiration compared to myxothiazol [1]. At 12 µM, S3QEL-2 produced only a slight but significant decrease in oxygen consumption, whereas myxothiazol strongly suppressed respiration [1]. Correspondingly, S3QEL-2 displayed significantly higher IC50 values for inhibition of PC-3 cell proliferation compared to myxothiazol in pyruvate-starved medium, reflecting its less disruptive impact on mitochondrial energy metabolism [1]. Unlike antimycin A, the anti-proliferative effect of S3QEL-2 (and myxothiazol) was not weakened under hypoxic conditions (1.5% O2), indicating that Qo-site targeting retains efficacy in the low-oxygen tumor microenvironment [1].

Respiration Impact in Cancer Cells
Head-to-head

At 12 µM, S3QEL-2 caused only a slight decrease in O₂ consumption in PC-3 cells, while myxothiazol strongly suppressed respiration. Anti-proliferative effect retained under hypoxia (1.5% O₂).

Supports ROS source attribution with minimal respiratory collateral damage.

Pyruvate-starved medium; 96 h incubation.

Cancer cell metabolism Complex III inhibitor profiling PC-3 prostate cancer

In Vivo Protection Against Diet-Induced Intestinal Barrier Dysfunction

Feeding different S3QELs (including S3QEL-2 family members) to Drosophila on a high-nutrient diet protected against diet-induced increases in intestinal permeability, enterocyte apoptotic cell number, and shortened median lifespan [1]. Critically, feeding S3QELs to mice on a high-fat diet also protected against the diet-induced increase in intestinal permeability, demonstrating cross-species translational validity [1]. This in vivo evidence specifically implicates superoxide produced by complex III at site IIIQo in enterocytes as a contributor to diet-induced intestinal barrier disruption [1]. In contrast, general mitochondria-targeted antioxidants such as SkQ1 and MitoTEMPO failed to exert long-term beneficial effects in murine polymicrobial sepsis models, with SkQ1 actually exacerbating 28-day mortality by 29%, highlighting the advantage of site-specific over broad antioxidant approaches for in vivo applications [2].

In Vivo Barrier Protection
Class-level

S3QELs (class) protected against diet-induced intestinal permeability increases and enterocyte apoptosis in Drosophila, with translational confirmation in mice on a high-fat diet.

Supports in vivo site IIIQo contribution to intestinal barrier disruption endpoints.

Cross-species evidence; direct comparator data with specific antioxidants is limited.

Intestinal permeability Diet-induced barrier dysfunction In vivo mitochondrial ROS

Mechanistic Specificity: Source Prevention vs. Antioxidant Scavenging

S3QELs do not function as direct antioxidant quenchers. The IC50 for S3QEL-mediated superoxide suppression (1.7 µM) is far lower than the amount of superoxide suppressed, ruling out stoichiometric radical scavenging as the mechanism [1]. Instead, S3QELs are proposed to modify complex III protein conformation to decrease the rate constant for electron transfer from the ubisemiquinone intermediate to molecular oxygen, without altering semiquinone concentration or b-cytochrome reduction [1][2]. This contrasts fundamentally with mitochondria-targeted antioxidants (MitoQ, MitoTEMPO, SkQ1) that act as stoichiometric ROS scavengers, and with EUK-134, a superoxide dismutase/catalase mimetic that catalytically degrades already-formed superoxide and H2O2 [1]. The mechanistic distinction explains why S3QEL-2 can achieve functional outcomes (e.g., β-cell protection) superior to equimolar EUK-134: preventing ROS generation at the source is more effective than scavenging ROS post-production [1].

Mechanism: Source Prevention
Class-level

S3QEL-2 acts by decreasing the electron transfer rate from ubisemiquinone to O₂ at site IIIQo; IC₅₀ is substoichiometric to superoxide suppressed, ruling out direct radical scavenging.

Supports site-specific source prevention over post-production ROS quenching.

Mechanism proposed; aconitase inactivation assay.

Superoxide suppression mechanism Non-antioxidant ROS modulation Site IIIQo semiquinone

S3QEL-2 Research Application Scenarios


Dissecting Site-Specific ROS in Hypoxic Signaling

S3QEL-2 selectively suppressed hypoxia-induced HIF-1α accumulation in HEK-293 cells at 10–20× IC50 without affecting oxidative phosphorylation, whereas myxothiazol achieved greater HIF-1α suppression only at the cost of concomitant metabolic disruption [1]. This enables researchers to cleanly interrogate the role of site IIIQo-derived superoxide in hypoxic signaling without the confounding variable of ATP depletion. S3QEL-2 also failed to suppress HIF-1α induced by DMOG (a ROS-independent stabilizer), confirming pathway specificity [1]. Researchers studying oxygen sensing, ischemic preconditioning, or tumor hypoxia should select S3QEL-2 over myxothiazol when the experimental question requires metabolic preservation.

Maximizing Viable β-Cell Yield in Islet Research

In primary rat islet isolation and culture, 30 µM S3QEL-2 enhanced β-cell viability and preserved glucose-stimulated insulin secretion more effectively than equimolar EUK-134, a benchmark ROS scavenger [1][2]. S3QEL-2 also strongly mitigated oxidative stress-induced apoptosis that limits functional β-cell yield from intact islets [1]. For laboratories engaged in islet transplantation, diabetes research, or β-cell biology, substituting S3QEL-2 for general antioxidants in islet culture media may improve viable β-cell recovery and functional outcomes based on these direct comparative data.

Investigating Diet-Induced Intestinal Barrier Dysfunction In Vivo

S3QELs (including S3QEL-2 and its structural analogs) protected against diet-induced intestinal permeability increases, enterocyte apoptosis, and lifespan shortening in Drosophila, with translational confirmation in mice fed a high-fat diet [1]. The cross-species validation supports the use of S3QEL-2 in gastrointestinal barrier function studies, particularly where the research question concerns the specific contribution of complex III-derived superoxide from enterocytes. Procurement of S3QEL-2 for in vivo feeding studies should be guided by these published protocols demonstrating efficacy in both invertebrate and mammalian models.

Profiling Complex III Inhibitors in Cancer Metabolism

In PC-3 prostate cancer cells, S3QEL-2 inhibited proliferation with significantly milder respiratory suppression compared to myxothiazol, and its anti-proliferative effect was retained under hypoxia (1.5% O2) unlike antimycin A [1]. This differentiated profile makes S3QEL-2 the preferred complex III tool compound for cancer metabolism studies requiring ROS source attribution under physiologically relevant oxygen tensions, where myxothiazol's severe respiratory inhibition would confound metabolic readouts. Researchers comparing Qo-site vs Qi-site targeting in tumor models should select S3QEL-2 for Qo-specific ROS suppression with preserved mitochondrial function.

Application
Selection Property
Validation Focus
Hypoxic signaling studies
Site-specific IIIQo ROS suppression without metabolic disruption
HIF-1α accumulation and pathway specificity in cell models
Islet cell functional preservation
Reported β-cell viability and insulin secretion preservation context
Functional islet yield and apoptosis endpoints
Diet-induced intestinal barrier studies
Cross-species in vivo barrier protection context
Intestinal permeability and enterocyte apoptosis endpoints
Cancer cell metabolism studies
Milder respiratory impact for ROS source attribution
Proliferation and respiration endpoints under normoxia/hypoxia

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

24 linked technical documents
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